Cas no 681222-45-7 (N-4-(4-ethylphenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide)

• Product Name: N-4-(4-ethylphenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide
• CAS No: 681222-45-7
• MF: C₁₉H₂₃N₃O₂S₂
• MW: 389.534821748734
• CID: 6340575
• PubChem ID: 3690872
• Update Time: 2025-10-30

N-4-(4-ethylphenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-ethylphenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide
• SR-01000007100-1
• 681222-45-7
• N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-2-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}acetamide
• N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanylacetamide
• N-(4-(4-ethylphenyl)thiazol-2-yl)-2-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)acetamide
• Oprea1_749635
• SR-01000007100
• F0558-0031
• AKOS024583440

• Inchi： 1S/C19H23N3O2S2/c1-2-14-5-7-15(8-6-14)16-11-26-19(20-16)21-17(23)12-25-13-18(24)22-9-3-4-10-22/h5-8,11H,2-4,9-10,12-13H2,1H3,(H,20,21,23)
• InChI Key： IPNFDJJQULSXQG-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NC(=CS1)C1C=CC(=CC=1)CC)=O)CC(N1CCCC1)=O

Computed Properties

• Exact Mass: 389.12316933g/mol
• Monoisotopic Mass: 389.12316933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 116Ų

Additional information on N-4-(4-ethylphenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide

Comprehensive Overview of N-4-(4-ethylphenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide (CAS No. 681222-45-7)

N-4-(4-ethylphenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide, with the CAS number 681222-45-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the 4-ethylphenyl and pyrrolidin-1-yl moieties, contribute to its potential as a key intermediate in the synthesis of novel therapeutic agents.

In recent years, the demand for thiazole-based compounds has surged due to their role in targeting various disease pathways. Researchers are particularly interested in N-4-(4-ethylphenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide for its potential applications in kinase inhibition and anti-inflammatory therapies. The compound's sulfanylacetamide backbone is a critical feature that enhances its binding affinity to biological targets, making it a promising candidate for further development.

The synthesis of CAS 681222-45-7 involves multi-step organic reactions, including amide coupling and thioether formation, which are well-documented in the literature. Its molecular weight and solubility properties make it suitable for formulation in various drug delivery systems. Additionally, the compound's stability under physiological conditions is a key factor driving its adoption in preclinical studies.

From an industrial perspective, N-4-(4-ethylphenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce such compounds without compromising yield or purity. This aligns with the broader trend of green pharmaceuticals, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in personalized medicine. As the healthcare industry shifts toward tailored treatments, molecules like CAS 681222-45-7 are being evaluated for their compatibility with biomarker-driven therapies. Its modular structure allows for easy modification, enabling researchers to fine-tune its properties for specific patient populations.

In summary, N-4-(4-ethylphenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide represents a versatile and highly studied compound with broad implications for modern drug development. Its unique chemical architecture and biological relevance make it a focal point for ongoing research, particularly in the realms of kinase inhibitors, anti-inflammatory agents, and sustainable synthesis. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing unmet medical needs.